Cas no 1181267-38-8 (Bilastine Ester)

Bilastine Ester is a synthetic intermediate derived from bilastine, a non-sedating antihistamine. This ester derivative is primarily utilized in pharmaceutical research and development for its role in optimizing the synthesis of bilastine and related compounds. Its key advantages include high chemical stability, which facilitates controlled reactions, and improved solubility in organic solvents, enabling efficient purification and formulation processes. The ester functional group also allows for selective modifications, enhancing versatility in drug design. Bilastine Ester is valued for its consistent purity and reproducibility, making it a reliable precursor for producing bilastine-based therapeutics with precise pharmacokinetic properties.

Bilastine Ester structure

Product Name:Bilastine Ester

CAS No:1181267-38-8

MF:

MW:

CID:2361151

Update Time:2025-05-21

Bilastine Ester Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-(2-(4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate
- Benzeneacetic acid, 4-[2-[4-[1-(2-ethoxyethyl)-1H-benzimidazol-2-yl]-1-piperidinyl]ethyl]-α,α-dimethyl-, methyl ester
- Bilastine Impurity 16
- Bilastine Ester

Bilastine Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B163855-10mg	Bilastine Ester	1181267-38-8	10mg	$ 184.00	2023-04-19
TRC	B163855-50mg	Bilastine Ester	1181267-38-8	50mg	$ 839.00	2023-04-19
TRC	B163855-100mg	Bilastine Ester	1181267-38-8	100mg	$ 1447.00	2023-04-19

Bilastine Ester Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on Bilastine Ester

Bilastine Ester: A Comprehensive Overview

Bilastine Ester, also known by its CAS number 1181267-38-8, is a compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of bilastine, a well-known histamine H1 receptor antagonist, and is widely studied for its potential applications in the treatment of allergic conditions. The esterification process enhances its pharmacokinetic properties, making it a promising candidate for drug development.

The chemical structure of Bilastine Ester plays a crucial role in its biological activity. The ester group introduces lipophilicity, which improves its absorption and bioavailability. Recent studies have demonstrated that this modification significantly reduces the first-pass metabolism, thereby increasing the drug's efficacy. Researchers have also explored the stereochemistry of this compound, revealing that specific enantiomers exhibit superior pharmacodynamic properties.

In terms of therapeutic applications, Bilastine Ester has shown remarkable potential in treating allergic rhinitis and urticaria. Clinical trials have indicated that it provides rapid relief from symptoms such as sneezing, nasal congestion, and skin rashes. Moreover, its long half-life ensures sustained efficacy, reducing the need for frequent dosing. This makes it a convenient option for patients seeking long-term allergy management.

The synthesis of Bilastine Ester involves a multi-step process that includes esterification reactions under controlled conditions. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and stability of the compound. Quality control measures are strictly adhered to, guaranteeing that the final product meets regulatory standards.

Recent advancements in nanotechnology have opened new avenues for the delivery of Bilastine Ester. Researchers are exploring the use of lipid nanoparticles and micelles to enhance its solubility and targeted delivery. These innovations could potentially revolutionize allergy treatment by minimizing side effects and improving patient outcomes.

In conclusion, Bilastine Ester (CAS 1181267-38-8) represents a significant breakthrough in allergy therapy. Its unique chemical properties, combined with cutting-edge research findings, position it as a leading candidate for future drug development. As studies continue to uncover its full potential, this compound holds immense promise for improving the quality of life for millions suffering from allergic conditions.